Cas no 66869-74-7 (3-(pyridin-4-yl)prop-2-ynoic acid)

• Product Name: 3-(pyridin-4-yl)prop-2-ynoic acid
• CAS No: 66869-74-7
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD14707287
• CID: 1019692
• PubChem ID: 12426872
• Update Time: 2025-04-20

3-(pyridin-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Pyridyl)propiolic Acid
• 3-(4-Pyridinyl)-2-propynoic acid
• AC1L89R4
• acide(pyridyl-4)propiolique
• diisopropyl 4-pyridylphosphonate
• diisopropyl pyridyl-4-phosphonate
• NSC287471
• pyridin-4-yl-phosphonic acid diisopropyl ester
• Pyridin-4-ylpropinsaeure
• 3-(Pyridin-4-yl)propiolic acid
• 3-pyridin-4-ylprop-2-ynoic acid
• 3-(PYRIDIN-4-YL)PROP-2-YNOIC ACID
• 3-(4-Pyridyl)propiolicAcid
• 5670AJ
• TRA0042992
• SY022408
• 3-(4-Pyridinyl)-2-propynoic acid, AldrichCPR
• 2-Propynoic acid, 3-(4-pyridinyl)- (9CI)
• CS-11486
• A867375
• AKOS012991254
• EN300-122209
• MFCD14707287
• SCHEMBL6121181
• 66869-74-7
• AC1699
• FT-0710398
• DA-25115
• 3-(pyridin-4-yl)prop-2-ynoic acid

• MDL： MFCD14707287
• Inchi： 1S/C8H5NO2/c10-8(11)2-1-7-3-5-9-6-4-7/h3-6H,(H,10,11)
• InChI Key： XXZFDZHMDVKNLX-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 341.4±24.0 °C at 760 mmHg
• Flash Point: 160.3±22.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(pyridin-4-yl)prop-2-ynoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)